(S)-4-(Pyrrolidin-3-yl)thiomorpholine dihydrochloride
Overview
Description
(S)-4-(Pyrrolidin-3-yl)thiomorpholine dihydrochloride is a useful research compound. Its molecular formula is C8H18Cl2N2S and its molecular weight is 245.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Improved Synthesis for Neurological Disorder Therapeutics
Synthesis and Stability Improvements : An improved synthesis method for 4-aminobutanenitrile, a precursor to pyrrolidine derivatives used in neurological disorder therapeutics, highlights the challenges and advancements in synthesizing such compounds. The study demonstrated a modified Staudinger reduction approach, enhancing yield and stability, which is crucial for developing therapeutics for Parkinson’s and Alzheimer’s diseases (Capon, Avery, Purdey, & Abell, 2020).
Antimycobacterial Applications
Antimycobacterial Agent Design and Synthesis : Research into 1,5-Diaryl-2-ethyl pyrrole derivatives, including thiomorpholine components, revealed their potential as novel antitubercular drugs. This study showcases the structure-activity relationship analyses leading to the discovery of compounds with significant activity against tuberculosis, suggesting the importance of thiomorpholine and pyrrolidine scaffolds in designing antimycobacterial agents (Biava et al., 2009).
Antimicrobial Activity
Development of Bioactive Molecules : The synthesis and antimicrobial activity of 4-thiomorpholine-4ylbenzohydrazide derivatives indicate the utility of thiomorpholine in creating new bioactive molecules with antimicrobial properties. These compounds were developed through systematic chemical synthesis, underscoring the relevance of thiomorpholine structures in medicinal chemistry for safer and more effective antimicrobial agents (Kardile & Kalyane, 2010).
Corrosion Inhibition
Corrosion Inhibitor Development : The exploration of urea-derived Mannich bases as corrosion inhibitors for mild steel surfaces in acidic environments demonstrates the versatility of pyrrolidine derivatives. These compounds, including pyrrolidine variants, showed high inhibition efficiency, revealing their potential in industrial applications to protect metal surfaces from corrosion (Jeeva et al., 2015).
Inhibition of Thrombin
Thrombin Inhibition for Clotting Disorders : Research into heterocyclic core analogs of thrombin inhibitors identified thiomorpholine analogs as potent inhibitors, showcasing the application of thiomorpholine derivatives in developing treatments for blood clotting disorders. This highlights the compound's role in creating selective and effective inhibitors for therapeutic use (Blizzard et al., 2014).
Properties
IUPAC Name |
4-[(3S)-pyrrolidin-3-yl]thiomorpholine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2S.2ClH/c1-2-9-7-8(1)10-3-5-11-6-4-10;;/h8-9H,1-7H2;2*1H/t8-;;/m0../s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XETVELRYQVEVGK-JZGIKJSDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1N2CCSCC2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@H]1N2CCSCC2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18Cl2N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.